Cas no 1378419-56-7 (Allyl(3-chloro-2-methylphenyl)sulfane)

• Product Name: Allyl(3-chloro-2-methylphenyl)sulfane
• CAS No: 1378419-56-7
• MF: C₁₀H₁₁ClS
• MW: 198.712340593338
• CID: 5737214
• PubChem ID: 70271357
• Update Time: 2026-03-11

Allyl(3-chloro-2-methylphenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• Allyl(3-chloro-2-methylphenyl)sulfane
• SCHEMBL8083496
• 1378419-56-7
• 1-Allylsulfanyl-3-chloro-2-methylbenzene
• Benzene, 1-chloro-2-methyl-3-(2-propen-1-ylthio)-

• MDL： MFCD18911100
• Inchi： 1S/C10H11ClS/c1-3-7-12-10-6-4-5-9(11)8(10)2/h3-6H,1,7H2,2H3
• InChI Key： OZVRMRKLLGTDFQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)SCC=C

Computed Properties

• Exact Mass: 198.0269992g/mol
• Monoisotopic Mass: 198.0269992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Additional information on Allyl(3-chloro-2-methylphenyl)sulfane

Comprehensive Overview of Allyl(3-chloro-2-methylphenyl)sulfane (CAS No. 1378419-56-7): Properties, Applications, and Industry Insights

Allyl(3-chloro-2-methylphenyl)sulfane (CAS No. 1378419-56-7) is a specialized organosulfur compound gaining attention in synthetic chemistry and material science due to its unique molecular structure. This compound features an allyl group bonded to a 3-chloro-2-methylphenyl moiety via a sulfane linkage, offering versatile reactivity for cross-coupling reactions and polymer modifications. Researchers are increasingly exploring its role in high-performance coatings and bioactive intermediates, aligning with trends in sustainable material design.

The compound’s CAS No. 1378419-56-7 serves as a critical identifier for regulatory and procurement purposes. Recent studies highlight its potential in agrochemical formulations, where its chloro-methylphenyl backbone may enhance stability and bioavailability. Industry forums frequently discuss its compatibility with green chemistry principles, addressing user queries about eco-friendly synthetic routes and low-toxicity alternatives in specialty chemicals.

From a structural perspective, the allyl sulfide functional group in Allyl(3-chloro-2-methylphenyl)sulfane enables thiol-ene click chemistry, a hotspot in polymeric material research. This aligns with frequent searches for click chemistry applications and photopolymerization initiators. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its purity, a key concern for buyers seeking high-precision reagents.

Market analyses reveal growing demand for CAS 1378419-56-7 in electronic materials, particularly for dielectric layer modifications. Users often inquire about its thermal stability and solubility profiles—factors critical for printed circuit board (PCB) coatings. Patent literature suggests innovative uses in self-healing polymers, resonating with trends in smart material development.

Environmental and safety assessments of Allyl(3-chloro-2-methylphenyl)sulfane emphasize its compliance with REACH regulations, a frequent search topic among EU-based manufacturers. Its low volatility and compatibility with aqueous systems make it a candidate for waterborne formulations, addressing sustainability-driven queries. Technical datasheets typically highlight its storage conditions (<2°C) and inert atmosphere handling requirements.

Emerging applications in pharmaceutical intermediates leverage the compound’s chiral potential, with researchers investigating its role in asymmetric synthesis. This connects to trending searches on chiral auxiliaries and API manufacturing. Collaborative studies between academia and industry explore its catalytic reduction pathways, optimizing yields for scalable production.

In summary, Allyl(3-chloro-2-methylphenyl)sulfane (CAS No. 1378419-56-7) represents a multifaceted compound bridging material innovation and process chemistry. Its alignment with circular economy objectives and precision synthesis demands positions it as a compound of growing industrial relevance.